1,2-Di[3-(benzyloxy)benzylidene]hydrazine

• IUPAC Name: (E)-1-(3-phenylmethoxyphenyl)-N-[(E)-(3-phenylmethoxyphenyl)methylideneamino]methanimine
• InChI: InChI=1S/C28H24N2O2/c1-3-9-23(10-4-1)21-31-27-15-7-13-25(17-27)19-29-30-20-26-14-8-16-28(18-26)32-22-24-11-5-2-6-12-24/h1-20H,21-22H2/b29-19+,30-20+
• InChI Key: LOCPRVUHECBZFB-CZYCKNNWSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C=NN=CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=N/N=C/C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C28H24N2O2
• Molecular Weight: 420.5 g/mol
• CAS RN: 19947-21-8

Description

1,2-Di[3-(benzyloxy)benzylidene]hydrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as drug discovery, material science, and catalysis. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied.

Mechanism of Action

The mechanism of action of 1,2-Di[3-(benzyloxy)benzylidene]hydrazine in cancer cells involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to cell cycle arrest and apoptosis. The exact mechanism of action in catalysis and material science is still under investigation.
Biochemical and Physiological Effects:
Studies have shown that 1,2-Di[3-(benzyloxy)benzylidene]hydrazine exhibits low toxicity in vitro and in vivo. However, further studies are needed to determine its long-term effects on the human body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,2-Di[3-(benzyloxy)benzylidene]hydrazine in lab experiments is its high stability and solubility in organic solvents. However, its low yield and the complexity of its synthesis method can be a limitation.

Future Directions

There are several future directions for the study of 1,2-Di[3-(benzyloxy)benzylidene]hydrazine. These include the investigation of its potential use as a drug for the treatment of cancer and other diseases, the development of more efficient synthesis methods, and the exploration of its applications in material science and catalysis.
In conclusion, 1,2-Di[3-(benzyloxy)benzylidene]hydrazine is a chemical compound with potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

1,2-Di[3-(benzyloxy)benzylidene]hydrazine can be synthesized using different methods, such as the condensation reaction of 3-(benzyloxy)benzaldehyde with hydrazine hydrate in the presence of a catalyst. Other methods include the reaction of 3-(benzyloxy)benzaldehyde with hydrazine sulfate or the treatment of 3-(benzyloxy)benzaldehyde with hydrazine hydrate and acetic anhydride. The synthesis method used depends on the desired purity and yield of the compound.

Scientific Research Applications

1,2-Di[3-(benzyloxy)benzylidene]hydrazine has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit anti-cancer activity by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as a catalyst in organic reactions and as a material for the fabrication of organic electronic devices.